2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]-1,3-oxazole-4-carboxylic acid

• IUPAC Name: 2-[1-(9H-fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]-1,3-oxazole-4-carboxylic acid
• InChI: InChI=1S/C22H18N2O5/c25-21(26)19-12-28-20(23-19)13-9-24(10-13)22(27)29-11-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,12-13,18H,9-11H2,(H,25,26)
• InChI Key: IAZZOFMTMJBHGE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C5=NC(=CO5)C(=O)O
• Molecular Formula: C22H18N2O5
• Molecular Weight: 390.4 g/mol
• CAS No.: 2172042-24-7

Description

2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)azetidin-3-yl]-1,3-oxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C22H18N2O5 and its molecular weight is 390.395. The purity is usually 95%.
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Scientific Research Applications

Liquid Scintillators

The fluorenylmethoxycarbonyl group, a component of the compound , has been evaluated in the context of liquid scintillators. Barnett et al. (1960) studied various fluorenyl-based compounds, demonstrating their excellent scintillation characteristics, which are crucial for detecting and measuring radiation in various scientific applications (Barnett, Daub, Hayes, & Ott, 1960).

Antibacterial Agents

Frigola et al. (1995) explored azetidinylquinolones, which include a structure similar to the azetidine moiety of the compound, for their antibacterial properties. This research highlights the significance of chirality in enhancing in vitro activity and oral efficacy of such compounds in fighting bacterial infections (Frigola, Vañó, Torrens, Gómez-Gomar, Ortega, & García‐Granda, 1995).

Fluorescent Probes

Szafrański et al. (2015) synthesized a fluorescent probe that includes the fluorenylmethoxycarbonyl fragment, showcasing its application in biochemistry and molecular biology for tracking and analyzing biological processes (Szafrański, Kasza, Kępczyński, & Cegła, 2015).

Synthesis of Novel Compounds

Dzedulionytė et al. (2021) reported on the synthesis of a compound involving an azetidine and selenazole structure, illustrating the evolving methodologies in chemical synthesis for producing novel compounds with potential applications in various scientific fields (Dzedulionytė, Voznikaitė, Bieliauskas, Malinauskienė, Sløk, & Šačkus, 2021).

Anticancer and Antimicrobial Agents

Hussein et al. (2020) investigated azetidinone analogues for their potential as anticancer and antimicrobial agents. Their research contributes to the ongoing search for new therapeutic agents against various diseases (Hussein, Alsantali, Morad, Obaid, Altass, Sayqal, Abourehab, Elkhawaga, Aboraia, & Ahmed, 2020).